Cas no 894050-43-2 (4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide)

• Product Name: 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide
• CAS No: 894050-43-2
• MF: C₁₉H₁₄F₂N₄OS
• MW: 384.402469158173
• CID: 5515437
• Update Time: 2025-08-02

4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-[2-[2-(4-fluorophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl]ethyl]benzamide
• 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

• Inchi： 1S/C19H14F2N4OS/c20-14-5-1-12(2-6-14)17-23-19-25(24-17)16(11-27-19)9-10-22-18(26)13-3-7-15(21)8-4-13/h1-8,11H,9-10H2,(H,22,26)
• InChI Key： GEKOWXOJUMYPRQ-UHFFFAOYSA-N
• SMILES： C(NCCC1N2C(SC=1)=NC(C1=CC=C(F)C=C1)=N2)(=O)C1=CC=C(F)C=C1

Additional information on 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide

Recent Advances in the Study of 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide (CAS: 894050-43-2)

The compound 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide (CAS: 894050-43-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the unique structural features of 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide, which contribute to its high affinity for specific molecular targets. The compound's triazolothiazole core, combined with the fluorinated benzamide moiety, has been shown to enhance its binding efficiency and selectivity. Researchers have employed advanced computational modeling techniques to predict its interaction with various enzymes and receptors, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated the compound's promising pharmacological properties. For instance, it has exhibited potent inhibitory effects against certain kinases involved in inflammatory and oncogenic pathways. These findings suggest that 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide could serve as a lead compound for the development of novel therapeutics targeting diseases such as cancer and autoimmune disorders. Further optimization of its pharmacokinetic profile is currently underway to improve its bioavailability and reduce potential side effects.

The synthesis of 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide has also been a focus of recent research. Innovative synthetic routes have been developed to enhance yield and purity, with particular emphasis on green chemistry principles to minimize environmental impact. These advancements are expected to facilitate large-scale production and further preclinical evaluation.

In conclusion, the growing body of research on 4-fluoro-N-{2-2-(4-fluorophenyl)-1,2,4triazolo3,2-b1,3thiazol-6-ylethyl}benzamide underscores its potential as a valuable tool in drug discovery and development. Continued investigation into its biological activities and therapeutic applications will be essential to fully realize its clinical potential. This brief serves as a timely update for researchers and industry professionals engaged in the exploration of novel chemical entities for medical use.